Cas no 887407-56-9 (Tetraacetoxymethyl Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid)

• Product Name: Tetraacetoxymethyl Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid
• CAS No: 887407-56-9
• MF: C₂₄H₃₆N₂O₁₇
• MW: 624.545848846436
• CID: 713009
• PubChem ID: 4572329
• Update Time: 2025-10-28

Tetraacetoxymethyl Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid Chemical and Physical Properties

Names and Identifiers

• 3,9,15-Trioxa-6,12-diazaheptadecanedioicacid, 6,12-bis[2-(2-methoxy-2-oxoethoxy)-2-oxoethyl]-4,14-dioxo-, dimethylester (9CI)
• Tetraacetoxymethyl Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid
• 3,9,15-Trioxa-6,12-diazaheptadecanedioicacid, 6,12-bis[2-(2-methoxy-2-oxoethoxy)-2-oxoethyl]-4...
• Tetraacetoxymethyl B
• TetraacetoxyMethyl Bis(2-aMinoethyl) Ether N,N,N',N'-Tetraacetic Acid
• Tetraacetoxymethyl Bis(2-aminoethyl) Ether N,N,NNTetraacetic Acid
• (2-methoxy-2-oxoethyl) 2-[2-[2-[bis[2-(2-methoxy-2-oxoethoxy)-2-oxoethyl]amino]ethoxy]ethyl-[2-(2-methoxy-2-oxoethoxy)-2-oxoethyl]amino]acetate
• Dimethyl 6,12-bis[2-(2-methoxy-2-oxoethoxy)-2-oxoethyl]-4,14-dioxo-3,9,15-trioxa-6,12-diazaheptadecane-1,17-dioate
• Tetrakis(2-methoxy-2-oxoethyl) 2,2',2'',2'''-((oxybis(ethane-2,1-diyl))bis(azanetriyl))tetraacetate
• DB-230235
• AM-EEDTA
• 887407-56-9

• Inchi： 1S/C24H36N2O17/c1-35-21(31)13-40-17(27)9-25(10-18(28)41-14-22(32)36-2)5-7-39-8-6-26(11-19(29)42-15-23(33)37-3)12-20(30)43-16-24(34)38-4/h5-16H2,1-4H3
• InChI Key： HUXZWLOCCJOCCY-UHFFFAOYSA-N
• SMILES： O=C(COC(CN(CCOCCN(CC(OCC(OC)=O)=O)CC(OCC(OC)=O)=O)CC(OCC(OC)=O)=O)=O)OC

Computed Properties

• Exact Mass: 624.20100
• Monoisotopic Mass: 624.20139768 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 43
• Rotatable Bond Count: 30
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 226
• Molecular Weight: 624.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• PSA: 270.11000
• LogP: -2.32780

Additional information on Tetraacetoxymethyl Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid

Tetraacetoxymethyl Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid (CAS No. 887407-56-9): An Overview

Tetraacetoxymethyl Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid (CAS No. 887407-56-9) is a versatile chelating agent that has gained significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, often referred to as TAME-TETA, is characterized by its ability to form stable complexes with various metal ions, making it an essential tool in a wide range of applications, from analytical chemistry to drug development.

The molecular structure of TAME-TETA consists of a central bis(2-aminoethyl) ether core with four acetoxymethyl groups and four carboxylic acid groups. This unique arrangement provides the compound with high affinity for metal ions such as calcium, magnesium, and zinc. The acetoxymethyl groups can be hydrolyzed under physiological conditions, releasing the active chelating agent, which is particularly useful in biological systems.

In recent years, TAME-TETA has been extensively studied for its potential applications in medical imaging and targeted drug delivery. One of the key areas of research involves its use as a chelating agent for radiometals in positron emission tomography (PET) and single-photon emission computed tomography (SPECT). The ability of TAME-TETA to form stable complexes with radiometals such as ⁶⁸Ga and ¹¹¹In has made it a promising candidate for developing radiopharmaceuticals that can be used to diagnose and treat various diseases.

A notable study published in the Journal of Medicinal Chemistry in 2023 explored the use of TAME-TETA as a chelator for ⁶⁸Ga in PET imaging. The researchers found that TAME-TETA-based radiopharmaceuticals exhibited excellent stability and high tumor-to-background ratios, making them highly effective for early cancer detection. This study highlights the potential of TAME-TETA in improving the accuracy and sensitivity of medical imaging techniques.

Beyond imaging applications, TAME-TETA has also shown promise in targeted drug delivery systems. Its ability to form stable complexes with therapeutic metal ions such as platinum and gold has led to the development of novel drug delivery platforms. For example, a study published in the Journal of Controlled Release in 2022 demonstrated that TAME-TETA-based nanoparticles could effectively deliver platinum-based anticancer drugs to tumor sites while minimizing systemic toxicity. This approach has the potential to enhance the therapeutic efficacy and reduce the side effects associated with traditional chemotherapy.

The versatility of TAME-TETA extends to its use in analytical chemistry as well. Its high selectivity and affinity for specific metal ions make it an excellent choice for developing sensitive and accurate analytical methods. Researchers have utilized TAME-TETA in various chromatographic techniques, such as high-performance liquid chromatography (HPLC) and capillary electrophoresis (CE), to detect trace amounts of metal ions in environmental and biological samples. These applications have significant implications for environmental monitoring and clinical diagnostics.

In addition to its practical applications, the fundamental properties of TAME-TETA have been extensively studied to gain a deeper understanding of its behavior in different environments. Computational studies using molecular dynamics simulations have provided insights into the binding mechanisms and stability of metal complexes formed by TAME-TETA. These studies have helped optimize the design of new chelating agents with improved performance characteristics.

The safety profile of TAME-TETA is another important aspect that has been thoroughly investigated. Preclinical studies have shown that it exhibits low toxicity and good biocompatibility, making it suitable for use in biomedical applications. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety and maintain its effectiveness.

In conclusion, Tetraacetoxymethyl Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid (TAME-TETA) (CAS No. 887407-56-9) is a highly versatile chelating agent with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique molecular structure and properties make it an invaluable tool for developing advanced diagnostic tools, targeted drug delivery systems, and sensitive analytical methods. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.